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molecular formula C6H13Cl2N B8436995 1-(Chloromethyl)cyclopentan-1-amine hydrochloride

1-(Chloromethyl)cyclopentan-1-amine hydrochloride

Cat. No. B8436995
M. Wt: 170.08 g/mol
InChI Key: RCRKYBWNTIMDRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06353006B1

Procedure details

1-Hydroxymethylcyclopentanamine was prepared according to Method B1c. The 2-hydroxyethylamine was converted to 1-chloromethylcyclopentanamine HCl salt according to Method B7e. 1-Chloromethylcyclopentanamine HCl salt was reacted with 4-cyano-2-ethylphenyl isothiocyanate according to Method C1e to give 2-(4-cyano-2-ethylphenylimino)-3-thia-1-azaspiro[4.4]nonane. The thiazolidine was reacted with cyclopentyl bromide according to Method D2b to give 2-(4-cyano-2-ethylphenylimino)-1-cyclopentyl-3-thia-1-azaspiro[4.4]nonane. The nitrile was reduced according to Method D11a to give 2-(4-formyl-2-ethylphenylimino)-1-cyclopentyl-3-thia-1-azaspiro[4.4]nonane. The aldehyde was reacted with acetonitrile according to Method D12d according to afford 2-(2-ethyl-4-((1E)-2-cyanovinyl)phenylimino)-1-cyclopentyl-3-thia-1-azaspiro[4.4]nonane.
Name
2-hydroxyethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-chloromethylcyclopentanamine HCl salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-Chloromethylcyclopentanamine HCl salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
4-cyano-2-ethylphenyl isothiocyanate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
1-Hydroxymethylcyclopentanamine
Name
2-(4-cyano-2-ethylphenylimino)-3-thia-1-azaspiro[4.4]nonane

Identifiers

REACTION_CXSMILES
[OH:1][CH2:2][CH2:3][NH2:4].Cl.Cl[CH2:7][C:8]1([NH2:13])[CH2:12][CH2:11][CH2:10][CH2:9]1.[C:14]([C:16]1[CH:21]=[CH:20][C:19]([N:22]=[C:23]=[S:24])=[C:18]([CH2:25][CH3:26])[CH:17]=1)#[N:15]>>[OH:1][CH2:2][C:3]1([NH2:4])[CH2:10][CH2:9][CH2:8][CH2:7]1.[C:14]([C:16]1[CH:21]=[CH:20][C:19]([N:22]=[C:23]2[S:24][CH2:7][C:8]3([CH2:12][CH2:11][CH2:10][CH2:9]3)[NH:13]2)=[C:18]([CH2:25][CH3:26])[CH:17]=1)#[N:15] |f:1.2|

Inputs

Step One
Name
2-hydroxyethylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OCCN
Step Two
Name
1-chloromethylcyclopentanamine HCl salt
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl.ClCC1(CCCC1)N
Step Three
Name
1-Chloromethylcyclopentanamine HCl salt
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl.ClCC1(CCCC1)N
Name
4-cyano-2-ethylphenyl isothiocyanate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(#N)C1=CC(=C(C=C1)N=C=S)CC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-Hydroxymethylcyclopentanamine
Type
product
Smiles
OCC1(CCCC1)N
Name
2-(4-cyano-2-ethylphenylimino)-3-thia-1-azaspiro[4.4]nonane
Type
product
Smiles
C(#N)C1=CC(=C(C=C1)N=C1NC2(CS1)CCCC2)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.